![molecular formula C15H10ClFN2OS B2459644 N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide CAS No. 912760-49-7](/img/structure/B2459644.png)
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide, commonly known as CMBF, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. CMBF belongs to the benzothiazole family of compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, anticancer, and antibacterial properties. In
Scientific Research Applications
Antitumor Applications
Research has revealed the synthesis of fluorinated benzothiazoles, including compounds similar to "N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide," demonstrating potent cytotoxicity against certain human breast cancer cell lines while exhibiting minimal activity against non-malignant and other types of cancer cells. This suggests a potential application of such compounds in the treatment of breast cancer, with specific cytotoxicity indicating a possible therapeutic window (Hutchinson et al., 2001).
Antimicrobial Applications
Another study has synthesized fluorobenzamides containing thiazole and thiazolidine structures, showing promising antimicrobial activities against a range of bacterial and fungal strains. The presence of a fluorine atom at the 4th position of the benzoyl group in these compounds was essential for enhancing their antimicrobial activity, indicating the structural importance of fluorine in achieving desired biological effects (Desai et al., 2013).
Pharmacological Evaluation
Further research into 4-thiazolidinone derivatives as benzodiazepine receptor agonists includes the synthesis of compounds bearing structural similarities to "N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide." These compounds have been evaluated for their anticonvulsant activity, showing considerable efficacy in models of electroshock and pentylenetetrazole-induced lethal convulsions. This highlights the potential of such compounds in the development of new treatments for epilepsy and related conditions (Faizi et al., 2017).
Spectroscopic and Quantum Mechanical Studies
Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, including those structurally related to "N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide," have been conducted to assess their photovoltaic efficiency and ligand-protein interactions. These compounds demonstrated good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells, illustrating their versatility beyond pharmaceutical applications (Mary et al., 2020).
properties
IUPAC Name |
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClFN2OS/c1-8-2-7-11(16)13-12(8)18-15(21-13)19-14(20)9-3-5-10(17)6-4-9/h2-7H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHFSASWIFJWWIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.